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Compound of Interest

Compound Name: SM-102 N-oxide

Cat. No.: B14080178

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential safety and logistical information for the disposal of SM-102 N-
oxide, a component often found as an impurity in SM-102 preparations used in the

development of lipid nanoparticles for mRNA delivery systems. Due to the limited availability of

a specific Safety Data Sheet (SDS) for SM-102 N-oxide, the following procedures are based

on the known properties of the parent compound, SM-102, and general best practices for

handling chemical and nanoparticle waste.

Key Safety and Handling Preamble
Before initiating any disposal procedures, it is imperative to consult your institution's

Environmental Health and Safety (EH&S) department for specific guidelines and to ensure

compliance with local, regional, and national regulations. The toxicological properties of SM-
102 N-oxide are not fully known, and therefore, it should be handled with caution in a

laboratory setting, utilizing appropriate personal protective equipment (PPE), including gloves,

eye protection, and a lab coat.

Quantitative Data on SM-102
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The disposal procedure for SM-102 N-oxide is informed by the characteristics of SM-102. The

following table summarizes key quantitative data for SM-102.

Property Value Source

GHS Classification

Flammable liquids (Category

2), Acute toxicity - oral

(Category 4), Skin irritation

(Category 2), Eye irritation

(Category 2A)

[1][2]

Hazard Statements

H225: Highly flammable liquid

and vapor. H302: Harmful if

swallowed. H315: Causes skin

irritation. H319: Causes

serious eye irritation.

[1][2][3]

Solubility

Soluble in organic solvents

such as ethanol and

chloroform.

Experimental Protocols for Disposal
The recommended disposal of SM-102 N-oxide follows a multi-step process to ensure safety

and regulatory compliance. This process is predicated on the assumption that SM-102 N-oxide
shares the hazardous characteristics of SM-102.

Materials Required:

Appropriate Personal Protective Equipment (PPE): chemical-resistant gloves, safety

goggles, lab coat.

Labeled, sealed, and compatible waste containers.

Absorbent, non-combustible material (e.g., vermiculite, sand) for liquid waste.

Chemical fume hood.
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Procedure:

Waste Segregation:

Do not mix SM-102 N-oxide waste with other waste streams unless explicitly permitted by

your institution's EH&S guidelines.

Collect all materials contaminated with SM-102 N-oxide, including unused product,

solutions, and contaminated labware (e.g., pipette tips, vials), in a designated and clearly

labeled hazardous waste container.

Handling of Liquid Waste:

If dealing with a solution of SM-102 N-oxide, absorb the liquid using a non-combustible

absorbent material.

Place the saturated absorbent material into the designated hazardous waste container.

Avoid disposing of liquid SM-102 N-oxide directly down the drain.

Handling of Solid Waste:

Contaminated solids such as gloves, bench paper, and empty vials should be placed

directly into the hazardous waste container.

Container Management:

Ensure the waste container is kept tightly closed when not in use.

Store the waste container in a well-ventilated area, away from sources of ignition, as the

parent compound SM-102 is highly flammable.

Final Disposal:

Arrange for the pickup and disposal of the hazardous waste container through your

institution's EH&S department or a licensed chemical waste disposal contractor.
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Disposal must be in accordance with all applicable federal, state, and local regulations. It

should not be disposed of with household garbage.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of SM-102 N-oxide.
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Caption: Workflow for the proper disposal of SM-102 N-oxide waste.
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Disclaimer: The disposal procedures outlined above are based on the available safety data for

SM-102. Given the absence of a specific Safety Data Sheet for SM-102 N-oxide, users should

handle this compound with the assumption that it presents similar hazards to its parent

compound. Always prioritize guidance from your institution's Environmental Health and Safety

department and adhere to all relevant regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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